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molecular formula C15H10BrNO3 B8391740 5-Bromo-2-{[(4-cyanophenyl)methyl]oxy}benzoic acid

5-Bromo-2-{[(4-cyanophenyl)methyl]oxy}benzoic acid

Cat. No. B8391740
M. Wt: 332.15 g/mol
InChI Key: VHGADUPANLWKAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08778939B2

Procedure details

Lithium hydroxide (281 mg, 6.71 mmol) in water (20 ml) was added dropwise to a stirred solution of (4-cyanophenyl)methyl 5-bromo-2-{[(4-cyanophenyl)methyl]oxy}benzoate (may be prepared as described in Description 23; 300 mg, 0.67 mmol) in THF (20 ml) over 5 min. The reaction mixture was stirred at 20° C. for 16 h. The organic phase was evaporated and the aqueous phase (20 ml) was extracted with ethyl acetate (20 ml). The aqueous phase (20 ml) was adjusted to pH 2 with 2M hydrochloric acid (1 ml). The aqueous phase was then extracted with ethyl acetate (3×20 ml). The organic phase was then evaporated in vacuo to yield the title compound as a light yellow solid. 145 mg.
Name
Lithium hydroxide
Quantity
281 mg
Type
reactant
Reaction Step One
Name
(4-cyanophenyl)methyl 5-bromo-2-{[(4-cyanophenyl)methyl]oxy}benzoate
Quantity
300 mg
Type
reactant
Reaction Step One
Name
water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[OH-].[Li+].[Br:3][C:4]1[CH:5]=[CH:6][C:7]([O:22][CH2:23][C:24]2[CH:29]=[CH:28][C:27]([C:30]#[N:31])=[CH:26][CH:25]=2)=[C:8]([CH:21]=1)[C:9]([O:11]CC1C=CC(C#N)=CC=1)=[O:10]>O.C1COCC1>[Br:3][C:4]1[CH:5]=[CH:6][C:7]([O:22][CH2:23][C:24]2[CH:25]=[CH:26][C:27]([C:30]#[N:31])=[CH:28][CH:29]=2)=[C:8]([CH:21]=1)[C:9]([OH:11])=[O:10] |f:0.1|

Inputs

Step One
Name
Lithium hydroxide
Quantity
281 mg
Type
reactant
Smiles
[OH-].[Li+]
Name
(4-cyanophenyl)methyl 5-bromo-2-{[(4-cyanophenyl)methyl]oxy}benzoate
Quantity
300 mg
Type
reactant
Smiles
BrC=1C=CC(=C(C(=O)OCC2=CC=C(C=C2)C#N)C1)OCC1=CC=C(C=C1)C#N
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at 20° C. for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The organic phase was evaporated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase (20 ml) was extracted with ethyl acetate (20 ml)
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was then extracted with ethyl acetate (3×20 ml)
CUSTOM
Type
CUSTOM
Details
The organic phase was then evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
BrC=1C=CC(=C(C(=O)O)C1)OCC1=CC=C(C=C1)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.